Structure-activity relationship of N6-substituted dideoxyadenosine analogs

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name:	*N^6-Benzyl-2',3'-dideoxyadenosine*
CAS No.:	*120503-63-1*
Cat. No.:	*B12800781*

Get Quote

An In-Depth Technical Guide to the Structure-Activity Relationship of N6-Substituted Dideoxyadenosine Analogs: From Antiviral Agents to Emerging Therapeutic Targets

Abstract

This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) of N6-substituted 2',3'-dideoxyadenosine analogs. Historically rooted in the development of anti-HIV therapeutics, these nucleoside analogs function as chain terminators of viral reverse transcriptase. We will dissect the critical influence of the N6-substituent on antiviral potency, selectivity, and metabolic stability, with a particular focus on steric tolerance and resistance to enzymatic degradation. Beyond their established role in virology, this guide explores the emerging and compelling potential of these compounds in oncology. Drawing parallels with the burgeoning field of N6-methyladenosine (m6A) RNA epigenetics, we postulate a novel therapeutic hypothesis for these analogs as modulators of the m6A regulatory machinery. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights, detailed experimental protocols, and a forward-looking perspective on this versatile chemical scaffold.

© 2026 BenchChem. All rights reserved.

Part 1: Introduction & Scientific Rationale

The Legacy of Dideoxynucleosides in Antiviral Therapy

The advent of 2',3'-dideoxynucleoside analogs marked a turning point in the fight against the human immunodeficiency virus (HIV). Compounds like zidovudine (AZT), didanosine (ddI), and zalcitabine (ddC) became the first generation of effective antiretroviral drugs. Their mechanism hinges on their intracellular conversion to the 5'-triphosphate form, which is then incorporated by the viral reverse transcriptase (RT) into the growing proviral DNA strand. Lacking the 3'-hydroxyl group necessary for phosphodiester bond formation, these analogs act as obligate chain terminators, halting viral replication.[1] The 2',3'-dideoxyadenosine (ddA) scaffold is a key member of this class, and its exploration has provided a rich foundation for medicinal chemistry efforts.

The Adenosine Scaffold: A Privileged Structure in Pharmacology

Adenosine and its derivatives are ubiquitous in biology, serving as fundamental building blocks for nucleic acids and as critical signaling molecules. They exert profound physiological effects by interacting with a family of G protein-coupled receptors known as adenosine receptors (A1, A2A, A2B, and A3).[2][3] The specific substitution pattern on the adenosine core dictates receptor subtype selectivity and functional outcome (agonist vs. antagonist).[2][3][4][5] This inherent biological activity makes the adenosine scaffold a "privileged structure" in drug discovery, but also necessitates careful design to minimize off-target effects when pursuing non-receptor targets like viral enzymes.

The N6-Position: A Critical Locus for Modulating Biological Activity

Among the various sites for modification on the purine ring, the N6-position offers a particularly strategic handle for synthetic chemists. It is an exocyclic amino group that can be readily substituted without fundamentally altering the core hydrogen-bonding pattern required for base-pairing. This allows for the introduction of a wide array of substituents—from small alkyl groups to bulky aromatic moieties—to systematically probe the steric and electronic requirements of the target enzyme's active site.[6][7] Furthermore, modification at this position can dramatically influence the molecule's metabolic fate, particularly its susceptibility to deamination by

© 2026 BenchChem. All rights reserved.

adenosine deaminase (ADA), an enzyme that inactivates many adenosine-based drugs.[6][8][9]

Emerging Frontiers: N6-Methyladenosine (m6A) and Cancer Epigenetics

Beyond virology, N6-substituted adenosines are at the heart of a major paradigm shift in cancer biology: RNA epigenetics. N6-methyladenosine (m6A) is the most abundant internal modification on eukaryotic mRNA, dynamically regulated by a system of "writer" (methyltransferase), "eraser" (demethylase), and "reader" (binding) proteins.[10][11][12][13][14] This regulatory axis controls nearly every aspect of RNA metabolism, and its dysregulation is a key driver in the onset and progression of numerous cancers.[14][15][16][17] The structural similarity between therapeutically relevant N6-substituted dideoxyadenosine analogs and the endogenous m6A modification raises the tantalizing possibility that these established antiviral scaffolds could be repurposed as novel anticancer agents targeting the m6A pathway.

Part 2: Synthesis of N6-Substituted Dideoxyadenosine Analogs

Rationale for Synthetic Strategy Selection

The choice of synthetic route is governed by the desired analog and the availability of starting materials. For creating a library of diverse N6-substituents, a convergent approach starting from a common intermediate like 2',3'-dideoxyinosine or a 6-chloropurine dideoxyriboside is most efficient. This allows for late-stage diversification. For a specific, complex target, a total synthesis approach might be required to ensure correct stereochemistry and avoid protecting group incompatibilities.

Key Synthetic Pathways

Two primary strategies dominate the synthesis of these analogs:

- Modification of a Pre-formed Nucleoside: This is often the most direct route. A common method involves the regioselective alkylation of an appropriately protected adenosine derivative.[18] Alternatively, one can start with 2',3'-dideoxyinosine, activate the 6-position

© 2026 BenchChem. All rights reserved.

(e.g., by converting the carbonyl to a leaving group like a chloro or triazolyl group), and then displace it with a primary or secondary amine.[19]

- Total Synthesis via Glycosylation: This method involves coupling a pre-synthesized, N6-substituted purine base with a protected 2',3'-dideoxyribose sugar derivative.[6] While often more laborious, this approach offers maximum flexibility and control, especially when modifications are also desired on the sugar moiety.

Detailed Experimental Protocol: Synthesis of N6,N6-Dialkyl-2'-Deoxyadenosine Analogs

The following protocol is adapted from a general method for the synthesis of N6,N6-disubstituted adenine nucleosides from silyl-protected 2'-deoxyinosine.[20] This approach leverages an in situ formed hexaalkylphosphorus triamide (HAPT) reagent.

Step 1: In Situ Formation of HAPT Reagent

- To a flame-dried, argon-purged flask, add anhydrous dichloromethane (DCM).
- Cool the flask to 0°C in an ice bath.
- Add phosphorus trichloride (PCl_3) (1.0 eq) dropwise via syringe.
- Slowly add the desired secondary amine (e.g., pyrrolidine, 6.0 eq) dropwise, ensuring the temperature remains below 5°C.
- Stir the reaction mixture at 0°C for 30 minutes. The resulting solution contains the active HAPT reagent.

Step 2: Activation of 2'-Deoxyinosine

- In a separate flame-dried flask under argon, dissolve silyl-protected 2'-deoxyinosine (e.g., 3',5'-bis-O-TBDMS-2'-deoxyinosine) in anhydrous DCM.
- Add a tertiary amine base such as triethylamine (TEA) (2.0 eq).
- Add the freshly prepared HAPT solution from Step 1 to the nucleoside solution.

© 2026 BenchChem. All rights reserved.

- Add a solution of iodine (I2) (1.5 eq) in DCM dropwise.
- Allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC for the consumption of the starting material.

Step 3: Deprotection and Purification

- Upon completion, quench the reaction with saturated aqueous sodium thiosulfate.
- Extract the organic layer with DCM, wash with brine, and dry over anhydrous sodium sulfate.
- Concentrate the organic phase under reduced pressure.
- Dissolve the crude residue in tetrahydrofuran (THF).
- Add a solution of tetrabutylammonium fluoride (TBAF) in THF (1.1 eq per silyl group) to remove the TBDMS protecting groups.
- Stir at room temperature for 1-2 hours until deprotection is complete (monitored by TLC).
- Concentrate the reaction mixture and purify the residue by silica gel column chromatography to yield the final N6,N6-dialkyl-2'-deoxyadenosine analog.

Visualization: General Synthetic Schemes

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Key synthetic strategies for N6-substituted dideoxyadenosine analogs.

Part 3: Structure-Activity Relationship in Anti-HIV-1 Activity

The Core Mechanism: Chain Termination of Reverse Transcriptase

The anti-HIV activity of these analogs is contingent upon a two-step process: intracellular activation followed by competitive inhibition and incorporation by HIV-1 RT.

For an analog to be active, it must be recognized and sequentially phosphorylated by host cell kinases to its 5'-triphosphate form.[21] This metabolic activation is a critical bottleneck. The first phosphorylation step, typically catalyzed by deoxycytidine kinase or adenosine kinase, is often

© 2026 BenchChem. All rights reserved.

rate-limiting.[9] An analog that is a poor substrate for these kinases will not accumulate sufficient triphosphate levels to be effective, regardless of its potency as a chain terminator.



Click to download full resolution via product page

Caption: Intracellular phosphorylation cascade of dideoxyadenosine analogs.

The active 5'-triphosphate analog (ddATP derivative) competes with the natural substrate, dATP, for the active site of HIV-1 RT. Upon incorporation, it terminates DNA synthesis due to

© 2026 BenchChem. All rights reserved.

the absence of the 3'-OH group. The affinity of the triphosphate for RT is a key determinant of potency.

The Influence of the N6-Substituent

Research has shown a clear SAR profile for the N6-substituent.[6] There appears to be a "bulk tolerance effect," where the enzyme's active site can accommodate substituents of a certain size.[6] Small, non-bulky groups are generally favored. For instance, the N6-methyl derivative (N6-methyl-2',3'-dideoxyadenosine, D2MeA) was identified as one of the most potent compounds in its class.[6] As the size of the alkyl substituent increases (e.g., to ethyl or benzyl), the activity tends to decrease. This suggests a defined pocket in or near the active site that interacts with the N6-position.

A major liability of adenosine analogs is their rapid deamination by ADA to the corresponding inosine derivative, which is typically inactive. The presence of a substituent on the N6-nitrogen can provide steric hindrance, preventing the enzyme from accessing the 6-amino group. Both the potent N6-methyl (D2MeA) and its fluoro-sugar counterpart were found to be resistant to calf intestine adenosine deaminase, a significant advantage for maintaining therapeutic concentrations.[6][8]

Data Summary: SAR of N6-Substituents on Anti-HIV Activity

The following table summarizes the relative anti-HIV potency of various N6-substituents on the 2',3'-dideoxypurine nucleoside scaffold as determined in human peripheral blood mononuclear cells.[6]

© 2026 BenchChem. All rights reserved.

N6-Substituent (R)	Chemical Group	Relative Anti-HIV Potency
-NHMe	Methylamino	+++++ (Most Potent)
-NH2	Amino (unsubstituted)	++++
-Cl	Chloro	+++
-N(Me)2	Dimethylamino	+++
-SMe	Methylthio	++
-OH	Hydroxyl (Inosine)	++
-NHEt	Ethylamino	++
-SH	Thiol	+
-NHBn	Benzylamino	+
-H	Hydrogen (Nebularine)	+ (Least Potent)

Part 4: Bioanalytical Methodologies & Protocols

Rationale for Assay Selection

A robust evaluation of novel analogs requires a multi-pronged approach. The primary goal is to determine the 50% effective concentration (EC50) against viral replication and the 50% cytotoxic concentration (CC50) against host cells. The ratio of these two values (CC50/EC50) gives the Selectivity Index (SI), a critical measure of the therapeutic window.[22] Assays to confirm mechanism (e.g., ADA stability) are also essential.

Protocol: Anti-HIV-1 Cytoprotection Assay (MT-4 Cells)

This assay measures the ability of a compound to protect T-lymphocyte cells (MT-4) from the cytopathic effects (CPE) of HIV-1 infection.[8]

- Cell Plating: Seed MT-4 cells into a 96-well microtiter plate at a density of 2.5 x 10^4 cells/well in RPMI-1640 medium supplemented with 10% fetal bovine serum.
- Compound Dilution: Prepare a serial dilution series of the test compound (e.g., from 100 µM to 0.01 µM) in culture medium. Add the diluted compounds to the appropriate wells. Include

© 2026 BenchChem. All rights reserved.

wells for "cell control" (no virus, no compound) and "virus control" (virus, no compound).

- Infection: Add a stock of HIV-1 (e.g., strain IIIB or NL4-3) to all wells except the "cell control" wells, at a multiplicity of infection (MOI) sufficient to cause >90% cell death in 5 days.
- Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 5 days.
- Viability Assessment: Add a viability-staining reagent such as MTT or XTT to all wells and incubate for 2-4 hours. The reagent is converted to a colored formazan product by metabolically active (living) cells.
- Data Analysis: Read the absorbance of the plate on a spectrophotometer. Calculate the percentage of cell protection relative to the cell and virus controls. The EC50 is determined by plotting the percentage of protection against the log of the compound concentration and fitting the data to a dose-response curve.

Protocol: Cytotoxicity Assay (MTS Assay)

This assay is run in parallel with the antiviral assay but on uninfected cells to determine the compound's inherent toxicity.[23]

- Cell Plating: Seed MT-4 cells into a 96-well plate as described above.
- Compound Addition: Add the same serial dilution of the test compound to the wells. No virus is added.
- Incubation: Incubate the plate for 5 days under the same conditions as the antiviral assay.
- Viability Assessment: Add MTS reagent (or similar) and incubate for 2-4 hours.
- Data Analysis: Read the absorbance. Calculate the percentage of cytotoxicity relative to untreated control cells. The CC50 is determined by plotting the percentage of cytotoxicity against the log of the compound concentration.

Visualization: Antiviral Evaluation Workflow

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: A standard workflow for the evaluation of novel antiviral nucleoside analogs.

© 2026 BenchChem. All rights reserved.

Part 5: Expanding the Therapeutic Horizon: Anticancer Potential

A Paradigm Shift: From DNA Chain Termination to RNA Epigenetics

While the anti-HIV mechanism is well-understood, the structural features of N6-substituted adenosines strongly suggest a potential role in a completely different therapeutic area: cancer. This hypothesis is not based on DNA chain termination but on the modulation of the N6-methyladenosine (m6A) RNA modification pathway.[10][24] The m6A modification acts as a crucial layer of gene regulation, and its machinery is frequently dysregulated in tumors, where it can play both tumor-promoting and tumor-suppressing roles.[14][15][17]

The N6-Methyladenosine (m6A) Regulatory System

The m6A status of an mRNA is dynamically controlled by three classes of proteins:

- Writers: A methyltransferase complex (including METTL3, METTL14) that installs the methyl group onto adenosine residues.[13]
- Erasers: Demethylases (FTO, ALKBH5) that remove the methyl group.[11][15]
- Readers: Proteins (such as the YTH-domain family) that recognize m6A-modified RNA and mediate downstream effects like altered splicing, translation, or decay.[10][13]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: The dynamic cycle of m6A RNA modification.

Hypothesis: Can N6-Substituted Dideoxyadenosine Analogs Modulate m6A Pathways?

We propose that N6-substituted dideoxyadenosine analogs are candidate modulators of the m6A writer and eraser enzymes. The N6-substituent could mimic the methylated state or, conversely, block the active site of the methyltransferase or demethylase enzymes. An inhibitor of an oncogenic m6A writer or eraser could represent a novel class of anticancer drugs.[10] Given that small molecules have already been identified as inhibitors of the FTO demethylase, this is a therapeutically validated concept.[13]

© 2026 BenchChem. All rights reserved.

Future Research Directions

To test this hypothesis, the following experimental plan is proposed:

- Enzymatic Screening: Screen a library of N6-substituted dideoxyadenosine analogs against purified m6A writer (METTL3/14) and eraser (FTO, ALKBH5) enzymes to identify direct inhibitors.
- Cellular m6A Quantification: Treat cancer cell lines known to be dependent on a specific m6A pathway with hit compounds and measure changes in global m6A levels using techniques like LC-MS/MS or m6A dot blots.
- Targeted Gene Expression Analysis: For active compounds, analyze the expression and m6A status of known oncogenic or tumor-suppressive transcripts that are regulated by m6A to confirm on-target effects.
- Phenotypic Assays: Evaluate the ability of lead compounds to inhibit cancer cell proliferation, migration, and invasion in relevant cellular models.[25]

Part 6: Conclusion and Future Perspectives

The N6-substituted dideoxyadenosine scaffold has a proven track record as a source of potent anti-HIV agents. The structure-activity relationships are well-defined, favoring small N6-substituents that confer both high potency against reverse transcriptase and resistance to adenosine deaminase. However, the true potential of this chemical class may extend far beyond virology. The striking structural analogy to N6-methyladenosine positions these compounds as exciting candidates for a new wave of anticancer therapeutics targeting RNA epigenetics. The validation of this hypothesis through rigorous biochemical and cellular screening could unlock a new chapter for these versatile nucleoside analogs, transforming them from historical antiviral agents into next-generation oncology drugs.

References

- He, L., Li, H., An, Y., et al. (2019). Functions of N6-methyladenosine and its role in cancer. Molecular Cancer, 18(1), 176. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Shirasaka, T., Murakami, K., Ford, H. Jr., et al. (1990). Synthesis and structure-activity relationships of 6-substituted 2',3'-dideoxypurine nucleosides as potential anti-human immunodeficiency virus agents. Journal of Medicinal Chemistry, 33(3), 784-793. Available at: [Link]

- van Tilburg, E. W., Gremmer, E. R., van den Hoven, J. M., et al. (2006). N6-Substituted adenosine derivatives: selectivity, efficacy, and species differences at A3 adenosine receptors. Journal of Medicinal Chemistry, 49(14), 4113-4124. Available at: [Link]

- Zhao, X., Cui, L. (2020). The Emerging Role of N6-Methyladenosine RNA Methylation as Regulators in Cancer Therapy and Drug Resistance. Frontiers in Oncology, 10, 599135. Available at: [Link]

- Pohar, J., Navratil, V., Lattmann, E. (2007). Structure-activity relationships of adenosines with heterocyclic N6-substituents. Bioorganic & Medicinal Chemistry, 15(24), 7774-7782. Available at: [Link]

- Kaiser, M., Wenzler, T., Tadoori, L. P., et al. (2007). 2,N6-Disubstituted Adenosine Analogs with Antitrypanosomal and Antimalarial Activities. Antimicrobial Agents and Chemotherapy, 51(11), 3947-3955. Available at: [Link]

- Daly, J. W., Padgett, W., Thompson, R. D., et al. (1986). Structure-activity relationships for N6-substituted adenosines at a brain A1-adenosine receptor with a comparison to an A2-adenosine receptor regulating coronary blood flow. Biochemical Pharmacology, 35(15), 2467-2481. Available at: [Link]

- Wang, J., Wang, J., Gu, Q., et al. (2022). Role of N6-Methyladenosine Methylation Regulators in the Drug Therapy of Digestive System Tumours. Frontiers in Pharmacology, 13, 908079. Available at: [Link]

- Wu, W., St-Pierre, Y., Galarneau, A., et al. (2011). Synthesis of N6,N6-bis-(2-nitrobenzyl)-2′-deoxyadenosine analogs... ResearchGate. Available at: [Link]

- Zhang, C., Chen, L., Liu, Y. (2022). The emerging therapeutic target of dynamic and reversible N6-methyladenosine modification during cancer development. Frontiers in Oncology, 12, 971383. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Pautova, V. D., Bumeister, A. R., Gusev, A. S., et al. (2021). Synthesis and Antiviral Evaluation of Nucleoside Analogues Bearing One Pyrimidine Moiety and Two D-Ribofuranosyl Residues. Molecules, 26(12), 3669. Available at: [Link]
- Jiang, Y., Wu, X., Li, X., et al. (2021). N6-Methyladenosine in Cancer Immunotherapy: An Undervalued Therapeutic Target. Frontiers in Immunology, 12, 788970. Available at: [Link]
- Wang, J., Wang, J., Gu, Q., et al. (2022). Role of N6-Methyladenosine Methylation Regulators in the Drug Therapy of Digestive System Tumours. Frontiers in Pharmacology, 13, 908079. Available at: [Link]
- Krivoshey, A. V., Volyniuk, D. V., Zhiryakov, D. A., et al. (2014). Synthesis of N6-Substituted Adenosines as Cytokinin Nucleosides. Current Protocols in Nucleic Acid Chemistry, 58(1), 14.8.1-14.8.21. Available at: [Link]
- Lan, T., Li, H., Zhang, D., et al. (2022). Effects of N6-Methyladenosine Modification on Cancer Progression: Molecular Mechanisms and Cancer Therapy. Frontiers in Oncology, 12, 850212. Available at: [Link]
- Bekele, S., Lkvoge, L. R., G-Sell, M., et al. (2020). Nucleoside Analogs with Antiviral Activity against Yellow Fever Virus. Antimicrobial Agents and Chemotherapy, 64(12), e01375-20. Available at: [Link]
- Balzarini, J., Pauwels, R., Baba, M., et al. (1988). 2',3'-dideoxyadenosine analogues with modifications in either the pentose or purine moiety. Potent and selective anti-HIV activity of 2,6-diaminopurine 2',3'-dideoxyriboside. Biochemical Pharmacology, 37(12), 2395-2403. Available at: [Link]
- Gendron, T. F., Al-Mawsawi, L. Q., Menes, K. M., et al. (2020). Repurposing Nucleoside Analogs for Human Coronaviruses. Antimicrobial Agents and Chemotherapy, 65(2), e02118-20. Available at: [Link]
- Tan, F., Zhao, M., Xiong, F., et al. (2021). N6-methyladenosine can influence cancer cell proliferation. ResearchGate. Available at: [Link]
- Kaiser, M., Wenzler, T., Tadoori, L. P., et al. (2007). 2,N6-disubstituted adenosine analogs with antitrypanosomal and antimalarial activities. Antimicrobial Agents and Chemotherapy,

© 2026 BenchChem. All rights reserved.

51(11), 3947-3955. Available at: [Link]

- Kaminska, K., Miazga-Karska, M., Wsiadly, M., et al. (2018). Synthesis and structure-activity relationships of adenosine analogs as inhibitors of trypanosomal glyceraldehyde-3-phosphate dehydrogenase. Modifications at positions 5' and 8. European Journal of Medicinal Chemistry, 157, 1083-1093. Available at: [Link]
- Comez, D., de Ligt, J., Witherington, J., et al. (2018). A Structure-Activity Relationship Study of Bitopic N6-Substituted Adenosine Derivatives as Biased Adenosine A1 Receptor Agonists. Journal of Medicinal Chemistry, 61(5), 2094-2113. Available at: [Link]
- Kumar, P., Sharma, A., Kumar, R., et al. (2012). Synthesis of N6,N6-Dialkyl Adenine Nucleosides With In Situ Formed Hexaalkylphosphorus Triamides. Nucleosides, Nucleotides and Nucleic Acids, 31(1), 1-13. Available at: [Link]
- Zhang, C., Samanta, D., Lu, H., et al. (2020). Critical Roles of N6-Methyladenosine (m6A) in Cancer and Virus Infection. Journal of Cellular and Molecular Medicine, 24(10), 5475-5485. Available at: [Link]
- Valdivia-Silva, J., Lopez-Molina, G., Gonzalez-Altamirano, J., et al. (2018). Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity. Molecules, 23(8), 1934. Available at: [Link]
- He, L., Li, H., An, Y., et al. (2019). Functions of N6-methyladenosine and its role in cancer. Molecular Cancer, 18(1), 176. Available at: [Link]
- Institute for Antiviral Research. (n.d.). In Vitro Antiviral Testing. Utah State University. Available at: [Link]
- Wang, J., Ray, A. S., Kottilil, S., et al. (2023). Diversification of Nucleoside Analogues as Potent Antiviral Drug Leads. bioRxiv. Available at: [Link]
- Rejman, D., Olejnikova, P., Pohl, R., et al. (2006). Azadideoxyadenosine: synthesis, enzymology, and anti-HIV activity. Collection of Czechoslovak Chemical Communications, 71(8), 1214-1222. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Daly, J. W., Padgett, W. L., Shamim, M. T. (1988). N6-substituted 9-methyladenines: a new class of adenosine receptor antagonists. Journal of Medicinal Chemistry, 31(4), 709-713. Available at: [Link]
- Trivedi, B. K., Bridges, A. J., Patt, W. C., et al. (1989). N6,9-disubstituted adenines: potent, selective antagonists at the A1 adenosine receptor. Journal of Medicinal Chemistry, 32(1), 8-11. Available at: [Link]
- NIAID. (1998). The HIV Replication Cycle. From a dissertation by E.K. Steenkamp. Available at: [Link]
- Michailidis, E., Huber, A. D., Ryan, E. M., et al. (2018). Activity against Human Immunodeficiency Virus Type 1, Intracellular Metabolism, and Effects on Human DNA Polymerases of 4′-Ethynyl-2-Fluoro-2′-Deoxyadenosine. Antimicrobial Agents and Chemotherapy, 62(7), e00238-18. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. repository.up.ac.za [repository.up.ac.za]
- 2. N6-Substituted adenosine derivatives: selectivity, efficacy, and species differences at A3 adenosine receptors - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Structure-activity relationships for N6-substituted adenosines at a brain A1-adenosine receptor with a comparison to an A2-adenosine receptor regulating coronary blood flow - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. N6-substituted 9-methyladenines: a new class of adenosine receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. N6,9-disubstituted adenines: potent, selective antagonists at the A1 adenosine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Synthesis and structure-activity relationships of 6-substituted 2',3'-dideoxypurine nucleosides as potential anti-human immunodeficiency virus agents - PubMed

© 2026 BenchChem. All rights reserved.

[pubmed.ncbi.nlm.nih.gov]

- 7. 2,N6-disubstituted adenosine analogs with antitrypanosomal and antimalarial activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Investigations on the anti-HIV activity of 2',3'-dideoxyadenosine analogues with modifications in either the pentose or purine moiety. Potent and selective anti-HIV activity of 2,6-diaminopurine 2',3'-dideoxyriboside - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Azadideoxyadenosine: synthesis, enzymology, and anti-HIV activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. N6-Methyladenosine modification: a novel pharmacological target for anti-cancer drug development - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Frontiers | The Emerging Role of N6-Methyladenosine RNA Methylation as Regulators in Cancer Therapy and Drug Resistance [frontiersin.org]
- 12. Role of N6-Methyladenosine Methylation Regulators in the Drug Therapy of Digestive System Tumours - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Frontiers | The emerging therapeutic target of dynamic and reversible N6-methyladenosine modification during cancer development [frontiersin.org]
- 14. Effects of N6-Methyladenosine Modification on Cancer Progression: Molecular Mechanisms and Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Role of N6-Methyladenosine Methylation Regulators in the Drug Therapy of Digestive System Tumours - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Critical Roles of N6-Methyladenosine (m6A) in Cancer and Virus Infection - PMC [pmc.ncbi.nlm.nih.gov]
- 17. researchgate.net [researchgate.net]
- 18. researchgate.net [researchgate.net]
- 19. Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
- 20. Synthesis of N6 ,N6-Dialkyl Adenine Nucleosides With In Situ Formed Hexaalkylphosphorus Triamides - PMC [pmc.ncbi.nlm.nih.gov]
- 21. scilit.com [scilit.com]
- 22. Synthesis and Antiviral Evaluation of Nucleoside Analogues Bearing One Pyrimidine Moiety and Two D-Ribofuranosyl Residues - PMC [pmc.ncbi.nlm.nih.gov]
- 23. journals.asm.org [journals.asm.org]

© 2026 BenchChem. All rights reserved.

- 24. N6-Methyladenosine in Cancer Immunotherapy: An Undervalued Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
- 25. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Structure-activity relationship of N6-substituted dideoxyadenosine analogs]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12800781/docs#structure-activity-relationship-of-n6-substituted-dideoxyadenosine-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

© 2026 BenchChem. All rights reserved.